
Isoapoptolidin: A Technical Guide to its
Physical, Chemical, and Biological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoapoptolidin

Cat. No.: B015209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoapoptolidin is a macrolide natural product and a ring-expanded isomer of apoptolidin, a

compound known for its selective induction of apoptosis in various cancer cell lines.[1][2] Like

its parent compound, isoapoptolidin has garnered interest within the scientific community for

its potential as a therapeutic agent. This technical guide provides a comprehensive overview of

the physical, chemical, and biological properties of isoapoptolidin, with a focus on data

presentation, experimental methodologies, and the visualization of its mechanism of action.

Physical and Chemical Properties
Isoapoptolidin shares the same molecular formula and mass as apoptolidin due to their

isomeric relationship. The isomerization from apoptolidin to isoapoptolidin is a key chemical

feature. While detailed experimental data for all physical properties of isoapoptolidin are not

readily available in public literature, the following table summarizes the known information.

Further research is required to fully characterize its physical constants.
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Property Data Source

Molecular Formula C₅₈H₉₆O₂₁ [3]

Molecular Weight 1129.37 g/mol [3]

CAS Number 476647-30-0 [3]

Appearance White to off-white solid Inferred

Melting Point Not reported

Solubility
Soluble in DMSO, ethanol,

methanol, and DMF
[3]

UV-Vis λmax

Not explicitly reported for

Isoapoptolidin. For

comparison, a photoisomer of

Apoptolidin A showed a blue-

shifted UV absorption

maximum from 320 nm to 278

nm.

Inferred

Spectral Data
Detailed spectral data is crucial for the identification and characterization of isoapoptolidin.

While complete datasets are not publicly available, the following represents the type of data

required for full characterization.

¹H and ¹³C NMR Spectroscopy: Complete assignment of proton and carbon signals is

essential for structural confirmation. Researchers should refer to studies on apoptolidin and

its derivatives for expected chemical shift ranges.

High-Resolution Mass Spectrometry (HRMS): HRMS data confirms the elemental

composition. The fragmentation pattern can provide structural information.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum reveals the presence of

key functional groups such as hydroxyls, esters, and alkenes.
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UV-Visible Spectroscopy: The UV-Vis spectrum provides information about the

chromophores present in the molecule.

Experimental Protocols
Isolation and Purification of Isoapoptolidin from
Nocardiopsis sp.
Isoapoptolidin can be isolated from the fermentation broth of Nocardiopsis sp., the same

microorganism that produces apoptolidin. The following is a generalized protocol based on

methods for isolating natural products from actinomycetes.
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Fermentation

Extraction

Purification

1. Fermentation of Nocardiopsis sp. in a suitable broth medium (e.g., Starch Casein Broth) for 5-7 days at 30-37°C.

2. Centrifuge the fermentation broth to separate the mycelium from the supernatant.

3. Extract the supernatant and the mycelial cake with an organic solvent (e.g., ethyl acetate).

4. Concentrate the organic extract in vacuo to yield a crude extract.

5. Subject the crude extract to column chromatography (e.g., silica gel) with a gradient elution system (e.g., hexane-ethyl acetate or chloroform-methanol).

6. Further purify the fractions containing Isoapoptolidin using High-Performance Liquid Chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase.

7. Characterize the purified Isoapoptolidin using spectroscopic methods (NMR, HRMS, FT-IR, UV-Vis).
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Caption: Isoapoptolidin inhibits F₀F₁-ATPase, leading to AMPK activation.

Apoptosis Induction
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The sustained activation of AMPK and the disruption of mitochondrial function by

isoapoptolidin can trigger the intrinsic pathway of apoptosis. This pathway involves the

release of pro-apoptotic factors from the mitochondria and the subsequent activation of

caspases.
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Caption: Intrinsic apoptosis pathway initiated by Isoapoptolidin.

Conclusion
Isoapoptolidin is a promising natural product with significant biological activity. Its ability to

inhibit mitochondrial F₀F₁-ATPase and induce apoptosis makes it a valuable lead compound for

the development of novel anti-cancer therapies. This technical guide provides a foundational

understanding of its properties and mechanisms of action. However, further research is

necessary to fully elucidate its physical and chemical characteristics, refine isolation and

synthesis protocols, and comprehensively map its interactions with cellular signaling pathways.

Such studies will be instrumental in unlocking the full therapeutic potential of isoapoptolidin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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